Cas no 1403387-05-2 (methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate)

• Product Name: methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate
• CAS No: 1403387-05-2
• MF: C₉H₈BrClO₄S
• MW: 327.58
• MDL: MFCD28954089
• CID: 5520556
• PubChem ID: 90150774
• Update Time: 2024-11-06

methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate
• methyl2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate
• G63229
• SCHEMBL15709728
• AKAHSAYSSDOQBJ-UHFFFAOYSA-N
• Methyl 2-(5-bromo-2-(chlorosulfonyl)phenyl)acetate
• EN300-215387
• 1403387-05-2
• methyl 2-(5-bromo-2-chlorosulfonylphenyl)acetate

• MDL： MFCD28954089
• Inchi： 1S/C9H8BrClO4S/c1-15-9(12)5-6-4-7(10)2-3-8(6)16(11,13)14/h2-4H,5H2,1H3
• InChI Key： AKAHSAYSSDOQBJ-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC(Br)=CC=C1S(Cl)(=O)=O

Computed Properties

• Exact Mass: 325.90152g/mol
• Monoisotopic Mass: 325.90152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides